molecular formula C18H21N7S B6466900 4-cyclopropyl-2-(methylsulfanyl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine CAS No. 2640957-15-7

4-cyclopropyl-2-(methylsulfanyl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

Cat. No.: B6466900
CAS No.: 2640957-15-7
M. Wt: 367.5 g/mol
InChI Key: HQFCHHUAEHADAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a heterocyclic organic molecule featuring:

  • Pyrimidine core: Substituted at positions 2, 4, and 6 with methylsulfanyl, cyclopropyl, and a piperazine-linked pyrazolo[1,5-a]pyrazine group, respectively.
  • Key structural motifs:
    • Cyclopropyl group: Enhances metabolic stability and influences hydrophobic interactions .
    • Methylsulfanyl (SCH3): Modulates electronic properties and binding affinity .
    • Piperazine-pyrazolo[1,5-a]pyrazine: Facilitates interactions with biological targets (e.g., kinases) through hydrogen bonding and π-π stacking .

Properties

IUPAC Name

4-[4-(6-cyclopropyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N7S/c1-26-18-21-14(13-2-3-13)12-16(22-18)23-8-10-24(11-9-23)17-15-4-5-20-25(15)7-6-19-17/h4-7,12-13H,2-3,8-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HQFCHHUAEHADAD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=CN4C3=CC=N4)C5CC5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N7S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-cyclopropyl-2-(methylsulfanyl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine typically involves multi-step organic reactions starting from readily available precursors. The key steps include:

  • Methylsulfanylation: The addition of a methylsulfanyl group, often involving thiols and methylation reagents.

  • Pyrimidine Formation: Construction of the pyrimidine ring via cyclization reactions.

  • Substitution: Introduction of the pyrazolopyrazine moiety through nucleophilic substitution reactions.

Industrial Production Methods: On an industrial scale, these reactions can be carried out in large reactors with optimized conditions for temperature, pressure, and solvent use to maximize yield and purity. Catalysts and specific reagents are chosen to streamline the process, reducing steps and increasing efficiency.

Chemical Reactions Analysis

Types of Reactions:

  • Oxidation: This compound can undergo oxidation reactions, altering functional groups like methylsulfanyl into sulfoxides or sulfones.

  • Reduction: Reduction processes may be used to convert nitro groups to amines or reduce double bonds within the structure.

  • Substitution: Various nucleophilic or electrophilic substitution reactions can introduce new functional groups or replace existing ones.

Common Reagents and Conditions:

  • Oxidation: Use of oxidizing agents like hydrogen peroxide or m-chloroperoxybenzoic acid under controlled temperatures.

  • Reduction: Catalysts such as palladium or platinum in hydrogenation reactions.

  • Substitution: Base or acid catalysts depending on the nucleophile or electrophile involved.

Major Products:

  • Oxidation: Formation of sulfoxides or sulfones.

  • Reduction: Amines or saturated compounds.

  • Substitution: Various substituted derivatives depending on the reacting species.

Scientific Research Applications

This compound is extensively studied for its applications in:

  • Chemistry: As a building block for synthesizing more complex molecules.

  • Biology: Investigated for its interaction with biological macromolecules and potential bioactivity.

  • Medicine: Potential use as a pharmaceutical agent due to its complex structure and ability to interact with biological targets.

  • Industry: Applications in creating specialty chemicals or as a precursor in manufacturing advanced materials.

Mechanism of Action

Unique Features:

  • Cyclopropyl Group: Provides rigidity and influences the compound's binding properties.

  • Methylsulfanyl Group: Contributes to the compound's lipophilicity and reactivity.

  • Pyrazolopyrazine Moiety: Known for its bioactivity and ability to interact with nucleotides.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below highlights key differences and biological activities of related compounds:

Compound Name Structural Features Biological Activity Unique Aspects
Target Compound Pyrimidine + cyclopropyl + SCH3 + piperazine-pyrazolo[1,5-a]pyrazine Kinase inhibition (hypothesized) Synergistic effects from cyclopropyl and methylsulfanyl groups enhance target binding .
4-[4-(2-Cyclopropylpyrimidin-4-yl)piperazin-1-yl]-6-ethyl-2-(methylsulfanyl)pyrimidine Ethyl substituent at pyrimidine C6 Anticancer (in vitro) Ethyl group increases lipophilicity, improving membrane permeability .
4-(difluoromethyl)-2-methyl-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine Difluoromethyl at C4 CDK2 inhibition (IC50 = 12 nM) Fluorine atoms enhance metabolic stability and electronegativity .
7-[4-(4-Chlorophenyl)piperazin-1-yl]-3,5-dimethyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine Chlorophenyl and methylphenyl groups Anticancer, antidepressant Aromatic substitutions broaden target selectivity .
5-Fluoro-4-(4-methoxyphenyl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine Fluoro and methoxyphenyl substituents Kinase inhibition (e.g., EGFR) Methoxyphenyl enhances π-π interactions; fluoro improves bioavailability .

Metabolic and Pharmacokinetic Considerations

  • Cyclopropyl : Reduces oxidative metabolism, prolonging half-life .
  • Methylsulfanyl : May undergo sulfoxidation, requiring prodrug strategies for optimal bioavailability .
  • Piperazine : Enhances solubility but may increase susceptibility to CYP450-mediated degradation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.